Cas no 121076-16-2 (5'-O-(4,4'-DiMethoxytrityl)-N6-Phenoxyacetyl adenosine)
121076-16-2 structure
Product Name:5'-O-(4,4'-DiMethoxytrityl)-N6-Phenoxyacetyl adenosine
CAS No:121076-16-2
MF:C39H37N5O8
MW:703.73978972435
CID:3034065
Update Time:2023-11-19
5'-O-(4,4'-DiMethoxytrityl)-N6-Phenoxyacetyl adenosine Chemical and Physical Properties
Names and Identifiers
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- 5'-O-[二(4-甲氧基苯基)苯基甲基]-N-(苯氧基乙酰基)腺苷
- 5'-O-(4,4'-DiMethoxytrityl)-N6-Phenoxyacetyl adenosine
- 5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-N-(phenoxyacetyl)adenosine
- 5'-O-[bis(4-Methoxyphenyl)phenylMethyl]-N6-(2-phenoxyacetyl)adenosine
- N-(9-((2R,3R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3,4-dihydroxytetrahydrofuran-2-yl)-9H-purin-6-yl)-2-phenoxyacetamide
- N-[9-[(2R,3R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3,4-dihydroxyoxolan-2-yl]purin-6-yl]-2-phenoxyacetamide
- 5'-O-DMT-N6-(2-phenoxyacetyl)-adenosine
- A855699
- N-(Phenoxyacetyl)-5'-O-(4,4'-dimethoxytrityl)adenosine
- CID 10996104
- Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-N-(2-phenoxyacetyl)-
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- Inchi: 1S/C39H37N5O8/c1-48-28-17-13-26(14-18-28)39(25-9-5-3-6-10-25,27-15-19-29(49-2)20-16-27)51-21-31-34(46)35(47)38(52-31)44-24-42-33-36(40-23-41-37(33)44)43-32(45)22-50-30-11-7-4-8-12-30/h3-20,23-24,31,34-35,38,46-47H,21-22H2,1-2H3,(H,40,41,43,45)/t31-,34-,35-,38-/m1/s1
- InChI Key: GWFRSQBGIGLMFD-BBKOCAQVSA-N
- SMILES: O1[C@H]([C@@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)O)N1C=NC2C(NC(COC3C=CC=CC=3)=O)=NC=NC1=2
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 52
- Rotatable Bond Count: 13
- Complexity: 1090
- XLogP3: 4.5
- Topological Polar Surface Area: 159
Experimental Properties
- Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.7E-5 g/L) (25 ºC),
- pka: 7.87±0.43(Predicted)
5'-O-(4,4'-DiMethoxytrityl)-N6-Phenoxyacetyl adenosine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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